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Compound of Interest

Compound Name: cRIPGBM chloride

Cat. No.: B8256910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JQ1 is a potent and selective small molecule inhibitor of the BET (Bromodomain and Extra-

Terminal) family of proteins, particularly BRD2, BRD3, and BRD4.[1][2] By competitively binding

to the acetyl-lysine recognition pockets of these bromodomains, JQ1 displaces BET proteins

from chromatin, thereby modulating the transcription of key oncogenes such as c-Myc.[1][3]

This activity makes JQ1 a valuable tool for investigating the role of BET proteins in cancer and

other diseases. This document provides detailed protocols for the preparation of JQ1 stock

solutions and their application in common cellular assays.
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Property Value Source(s)

Molecular Weight 456.99 g/mol [2][4]

Formula C₂₃H₂₅ClN₄O₂S [1][5]

Appearance Crystalline solid [1]

Purity ≥98% [1][2]

Solubility in DMSO
>10 mM; ≥22.85 mg/mL; 60

mg/mL; 91 mg/mL
[4][5][6][7]

Solubility in Ethanol
~10 mg/mL; ≥55.6 mg/mL; 46

mg/mL
[1][4][5]

Solubility in DMF ~10 mg/mL [1]

Aqueous Solubility

Sparingly soluble. A 1:9

DMF:PBS solution yields ~0.1

mg/mL.

[1]

Recommended Storage Conditions
Form

Storage
Temperature

Stability Source(s)

Solid (Lyophilized) -20°C ≥ 2 years [1]

Room Temperature

(desiccated)
24 months [5]

Stock Solution (in

DMSO)
-20°C

Several months to 1

year
[4][6][8]

-80°C 2 years [8]

Aqueous Solution 4°C
Not recommended for

more than one day
[1]

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.tocris.com/products/plus-jq1_4499
https://www.apexbt.com/jq1-1.html
https://cdn.caymanchem.com/cdn/insert/10741.pdf
https://www.cellsignal.com/products/activators-inhibitors/jq1/84566
https://cdn.caymanchem.com/cdn/insert/10741.pdf
https://cdn.caymanchem.com/cdn/insert/10741.pdf
https://www.tocris.com/products/plus-jq1_4499
https://www.apexbt.com/jq1-1.html
https://www.cellsignal.com/products/activators-inhibitors/jq1/84566
https://www.apexbt.com/jq1.html
https://www.selleckchem.com/products/jq1-bet-inhibitor.html
https://cdn.caymanchem.com/cdn/insert/10741.pdf
https://www.apexbt.com/jq1-1.html
https://www.cellsignal.com/products/activators-inhibitors/jq1/84566
https://cdn.caymanchem.com/cdn/insert/10741.pdf
https://cdn.caymanchem.com/cdn/insert/10741.pdf
https://cdn.caymanchem.com/cdn/insert/10741.pdf
https://www.cellsignal.com/products/activators-inhibitors/jq1/84566
https://www.apexbt.com/jq1-1.html
https://www.apexbt.com/jq1.html
https://www.medchemexpress.com/JQ-1-carboxylic-acid.html
https://www.medchemexpress.com/JQ-1-carboxylic-acid.html
https://cdn.caymanchem.com/cdn/insert/10741.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8256910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Preparation of a 10 mM JQ1 Stock Solution
in DMSO
Materials:

(+)-JQ1 solid powder (e.g., from Cayman Chemical, APExBIO, Tocris, Cell Signaling

Technology)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-warming: If the JQ1 powder is stored at -20°C, allow the vial to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh out the desired amount of JQ1 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

4.57 mg of JQ1 (Molecular Weight: 456.99 g/mol ).

Calculation: (10 mmol/L) * (1 L / 1000 mL) * (456.99 g/mol ) * (1000 mg/g) * 1 mL = 4.57

mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the JQ1 powder. For a 10

mM stock from 5 mg of powder, you would add 1.09 mL of DMSO.[5]

Mixing: Vortex the solution thoroughly until the JQ1 is completely dissolved. Gentle warming

at 37°C for 10 minutes or brief sonication can aid in dissolution if necessary.[4][6]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.
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Storage: Store the aliquots at -20°C for short-term storage (up to several months) or at -80°C

for long-term storage (up to 2 years).[5][6][8]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
Materials:

10 mM JQ1 stock solution in DMSO

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Sterile tubes and pipettes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM JQ1 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final working concentration. It is recommended to prepare intermediate dilutions

to ensure accuracy.

Example for a 1 µM final concentration:

Prepare a 100 µM intermediate dilution by adding 2 µL of the 10 mM stock to 198 µL of

cell culture medium.

Add the appropriate volume of the 100 µM intermediate dilution to your cell culture plate

to achieve the final 1 µM concentration. For example, add 10 µL of the 100 µM solution

to 990 µL of medium in a well.

Vehicle Control: Prepare a vehicle control using the same final concentration of DMSO as in

the JQ1-treated samples.

Immediate Use: Use the freshly prepared working solutions immediately. Aqueous solutions

of JQ1 are not stable and should not be stored.[1]
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Mandatory Visualizations
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Caption: Workflow for preparing JQ1 stock and working solutions.
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Caption: JQ1 mechanism of action in inhibiting BET protein function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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